Cas no 1314904-37-4 (1-(3-chloro-2-methylphenyl)-2-methylpropan-2-ol)
1314904-37-4 structure
Product Name:1-(3-chloro-2-methylphenyl)-2-methylpropan-2-ol
CAS No:1314904-37-4
MF:C11H15ClO
MW:198.689202547073
MDL:MFCD11521052
CID:5158837
Update Time:2026-03-04
1-(3-chloro-2-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol
- 1-(3-chloro-2-methylphenyl)-2-methylpropan-2-ol
-
- MDL: MFCD11521052
- Inchi: 1S/C11H15ClO/c1-8-9(7-11(2,3)13)5-4-6-10(8)12/h4-6,13H,7H2,1-3H3
- InChI Key: PGJMJZICJNQOPM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)CC(C)(C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2
1-(3-chloro-2-methylphenyl)-2-methylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427411-1 g |
1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol |
1314904-37-4 | 1g |
€586.20 | 2023-04-23 | ||
| abcr | AB427411-5 g |
1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol |
1314904-37-4 | 5g |
€1373.40 | 2023-04-23 | ||
| abcr | AB427411-1g |
1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol; . |
1314904-37-4 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB427411-5g |
1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol |
1314904-37-4 | 5g |
€1373.40 | 2023-09-04 | ||
| Fluorochem | 400050-1g |
1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol |
1314904-37-4 | 97.0% | 1g |
£561.00 | 2023-04-20 | |
| Fluorochem | 400050-5g |
1-(3-Chloro-2-methylphenyl)-2-methyl-2-propanol |
1314904-37-4 | 97.0% | 5g |
£1,377.00 | 2023-04-20 |
1-(3-chloro-2-methylphenyl)-2-methylpropan-2-ol Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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